Cas no 25137-01-3 (ethyl (3R)-piperidine-3-carboxylate)
Ethyl (3R)-piperidine-3-carboxylate is a chiral ester derivative of piperidine-3-carboxylic acid, featuring an (R)-configuration at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereochemical purity makes it suitable for asymmetric synthesis and chiral resolution processes. The ethyl ester group enhances solubility in organic solvents, facilitating its use in reactions such as amidation, reduction, or cyclization. The piperidine scaffold is a common motif in medicinal chemistry, lending utility to this compound in the development of CNS-active agents, alkaloids, and other nitrogen-containing heterocycles. Its stability and well-defined stereochemistry ensure reproducibility in synthetic applications.
25137-01-3 structure
Product Name:ethyl (3R)-piperidine-3-carboxylate
CAS No:25137-01-3
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD03093637
CID:52653
PubChem ID:185582
Update Time:2025-05-28
ethyl (3R)-piperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (R)-nipecotate
- R-Ethyl piperidine-3-carboxylate
- Ethyl (R)-(-)-3-Piperidinecarboxylate
- (R)-Ethyl piperidine-3-carboxylate
- (R)-PIPERIDINE-3-CARBOXYLIC ACID ETHYL ESTER
- Ethyl -nipecotate
- Ethyl (3R)-piperidine-3-carboxylate
- ETHYL 3R-PIPERIDINE-3-CARBOXYLATE
- Ethyl®-nipecotate
- (R)-(-)-3-Piperidinecarboxylic Acid Ethyl Ester
- (R)-(-)-Nipecotic Acid Ethyl Ester
- (R)-ethyl nipecotate
- Ethyl (R)-(-)-Nipecotate
- ethyl R-nipecotate
- 3-Piperidinecarboxylicacid, ethyl ester, (R)-
- Nipecotic acid, ethyl ester, (R)-(-)- (8CI)
- (-)-Ethylnipecotate
- (-)-Nipecotic acid ethyl ester
- (3R)-3-Piperidinecarboxylic acidethyl ester
- (R)-3-Piperidinecarboxylicacid ethyl ester
- (R)-Nipecotic acid ethyl ester
- Ethyl (3R)-piperidinecarboxylate
- Ethyl (R)-3-piperidinecarboxylate
- Ethyl(R)-nipecotate
- 3-Piperidinecarboxylic acid, ethyl ester, (3R)-
- )-Ethyl piperidine-3-carboxylate
- (R)-Ethyl piperidine-3-carboxylate, 97%
- EN300-110197
- (R)-ethyl nipecotate, (R)-Piperidine-3-carboxylic acid ethyl ester
- (R)-3-piperidine-carboxylic acid ethyl ester
- (R)-(-)-nipecotic acid, ethyl ester
- AKOS005259742
- MFCD03093637
- ethyl (R)-piperidine-3-carboxylate
- ethyl (R)-3-piperidine carboxylate
- NS00126622
- (R)-ethylpiperidine-3-carboxylate
- AC-6183
- J-520473
- (
- AC-22461
- DTXSID70948001
- (3R)-ethyl nipecotate
- R
- Piperidinecarboxylic acid, ethyl ester, (3R)-
- ethyl(3r)-piperidine-3-carboxylate
- AKOS005259841
- AS-15836
- SCHEMBL132089
- (R)-(+)-nipecotic acid ethyl ester
- XIWBSOUNZWSFKU-SSDOTTSWSA-N
- (R)-3-PIPERIDINECARBOXYLIC ACID ETHYL ESTER
- 3-Piperidinecarboxylic acid, ethyl ester, (R)-
- 25137-01-3
- CS-W019699
- AM20090296
- (R)-Ethylnipecotate
- N0655
- ethyl (3R)-piperidine-3-carboxylate
-
- MDL： MFCD03093637
- Inchi： 1S/C8H15NO2/c1-2-11-8(10)7-4-3-5-9-6-7/h7,9H,2-6H2,1H3/t7-/m1/s1
- InChI Key： XIWBSOUNZWSFKU-SSDOTTSWSA-N
- SMILES： O(CC)C([C@H]1CNCCC1)=O
Computed Properties
- Exact Mass: 157.11000
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- Density: 1.092 g/mL at 25 °C
- Boiling Point: 110°C/20mmHg(lit.)
- Flash Point: Degrees Fahrenheit:219.2°F
Degrees Celsius:104°C - Refractive Index: -1.5 ° (C=neat)
- PSA: 38.33000
- LogP: 0.87790
- Solubility: Not determined
- Sensitiveness: Sensitive to light, air and humidity
ethyl (3R)-piperidine-3-carboxylate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 37/38-41
- Safety Instruction： S26-S36/37/39-S39-S36
-
Hazardous Material Identification：
- Storage Condition：0-10°C
- Risk Phrases：R36/37/38; R41; R37/38
ethyl (3R)-piperidine-3-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl (3R)-piperidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0655-5g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98.0%(GC) | 5g |
￥990.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N0655-25g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98.0%(GC) | 25g |
￥3990.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E031R-5g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98% | 5g |
￥112.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E031R-25g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98% | 25g |
￥370.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | E031R-100g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98% | 100g |
￥1195.0 | 2022-09-28 | |
| AstaTech | 60919-25/G |
(R)-ETHYL NIPECOTATE |
25137-01-3 | 95% | 25g |
$49 | 2023-09-16 | |
| AstaTech | 60919-100/G |
(R)-ETHYL NIPECOTATE |
25137-01-3 | 95% | 100g |
$154 | 2023-09-16 | |
| AstaTech | 60919-500/G |
(R)-ETHYL NIPECOTATE |
25137-01-3 | 95% | 500/G |
$POA | 2022-06-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003544-1g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98% | 1g |
￥28 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003544-25g |
ethyl (3R)-piperidine-3-carboxylate |
25137-01-3 | 98% | 25g |
￥236 | 2024-05-24 |
ethyl (3R)-piperidine-3-carboxylate Suppliers
Amadis Chemical Company Limited
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(CAS:25137-01-3)ethyl (3R)-piperidine-3-carboxylate
Order Number:A5099
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:28
Price ($):464.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:25137-01-3)(R)-3-哌啶甲酸乙酯
Order Number:LE26660871
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:57
Price ($):discuss personally
Email:18501500038@163.com
YAN TAI LANG YU XIN CAI LIAO Technology Co., Ltd.
Gold Member
Audited Supplier
(CAS:25137-01-3)Ethyl (R)-nipecotate
Order Number:LE068
Stock Status:inquiry
Quantity:1KG
Purity:99%
Pricing Information Last Updated:Tuesday, 16 September 2025 16:15
Price ($):inquiry
Email:jfjuan123@163.com
ethyl (3R)-piperidine-3-carboxylate Related Literature
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Dominique Amans,Véronique Bellosta,Catherine Dacquet,Alain Ktorza,Nathalie Hennuyer,Bart Staels,Daniel-Henri Caignard,Janine Cossy Org. Biomol. Chem. 2012 10 6169
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2. A convergent approach to (R)-Tiagabine by a regio- and stereocontrolled hydroiodination of alkynesGiuseppe Bartoli,Roberto Cipolletti,Giustino Di Antonio,Riccardo Giovannini,Silvia Lanari,Mauro Marcolini,Enrico Marcantoni Org. Biomol. Chem. 2010 8 3509
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3. Conformational analysis. Part 34.1 An NMR investigation of the conformational equilibrium and intramolecular hydrogen bonding in nipecotic acid derivativesRaymond J. Abraham,Nuria Aboitiz,John Merrett,Brad Sherborne,Ian Whitcombe J. Chem. Soc. Perkin Trans. 2 2000 2382
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Pierluigi Barbaro,Vladimiro Dal Santo,Francesca Liguori Dalton Trans. 2010 39 8391
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5. The reaction of α- and ω-methylenelactams with nitrones. Influence of electronic and geometric factors on the stereoselectivity of their 1,3-dipolar cycloadditionSéverinne Rigolet,Jean Marie Mélot,Joel Vébrel,Angèle Chiaroni,Claude Riche J. Chem. Soc. Perkin Trans. 1 2000 1095
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